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Compound of Interest

Compound Name:
Benzyldodecyldimethylammonium

Chloride Dihydrate

Cat. No.: B2852413 Get Quote

Essential Safety and Handling Guide for
Benzyldodecyldimethylammonium Chloride
Dihydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Benzyldodecyldimethylammonium Chloride Dihydrate in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe and compliant use of this chemical.

Chemical Identifier:

Name: Benzyldodecyldimethylammonium Chloride Dihydrate

Synonyms: Benzododecinium chloride, Benzyldimethyldodecylammonium Chloride

Dihydrate[1]

CAS Number: 147228-80-6[2]

Hazard Identification and Classification
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Benzyldodecyldimethylammonium Chloride Dihydrate is a hazardous substance that

requires careful handling.[3] The primary hazards are summarized in the table below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][4]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1][4]

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage[1][4]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][2]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1] A face shield may also be

necessary.

Protects against splashes and

dust that can cause severe

eye damage.[3]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene,

or Rubber).[5] Fire/flame

resistant and impervious

clothing.[1]

Prevents severe skin burns

and harmful effects from skin

contact.[3]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[1] A

respirator is not typically

needed under normal, well-

ventilated conditions.[5]

Protects against inhalation of

dusts, mists, or vapors.[4]

Operational Handling and Storage Plan
Handling:

Ventilation: Always handle in a well-ventilated area to avoid the formation and inhalation of

dust or aerosols.[2][3]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][2] Wash hands

and skin thoroughly after handling.[1][2] Contaminated work clothing should be laundered

separately before reuse.[3][4]

Safe Handling Practices: Avoid all personal contact, including inhalation.[3] When preparing

solutions, always add the material to water, never the other way around, to prevent a violent

reaction.[3]

Storage:
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Conditions to Avoid: Store away from direct sunlight and sources of ignition.[2] Avoid contact

with incompatible materials such as strong acids/alkalis and strong oxidizing/reducing

agents.[2]

Security: Store in a locked-up area.[1][4]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin thoroughly with plenty of water

and soap.[1] Seek immediate medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[1][2] Seek immediate medical help.

Ingestion can cause severe swelling and

damage to the throat and esophagus.[6]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate: Clear the area of all personnel and move upwind.[3]

Ventilate: Ensure adequate ventilation.[2]
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup: For solid spills, use dry clean-up procedures and avoid generating dust.[3] Collect

the material and place it in a suitable, labeled container for disposal.[3] For liquid spills,

absorb with an inert, dry material.[5]

Decontamination: Decontaminate the affected area and all protective equipment after

cleanup.[3]

Disposal:

Waste Classification: This material and its container must be disposed of as hazardous

waste.[6]

Procedure: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[2][4] Do not release into the environment.[2]

Container Disposal: Handle uncleaned containers as you would the product itself.[4]

Procedural Workflow for Handling
Benzyldodecyldimethylammonium Chloride
Dihydrate
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Start: 
Prepare for Handling

1. Assess Hazards
- Review SDS

- Understand risks

2. Don PPE
- Safety Goggles

- Resistant Gloves
- Protective Clothing

3. Prepare Workspace
- Ensure good ventilation
- Locate safety equipment

4. Handle Chemical
- Avoid dust/aerosol

- Add chemical to water

5. Storage
- Tightly sealed container
- Cool, dry, ventilated area

After Use

Accidental Spill

6. Waste Disposal
- Collect in labeled container

- Dispose as hazardous waste

After Experiment

End of Use
Spill Cleanup

- Evacuate & Ventilate
- Contain & Collect

7. Decontaminate
- Clean workspace & PPE

- Wash hands

End
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Caption: Workflow for the safe handling and disposal of Benzyldodecyldimethylammonium
Chloride Dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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